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Introduction

4-Nitrobiphenyl is an organic compound that belongs to the class of nitroaromatic hydrocarbons.[1][2] It
consists of a biphenyl skeleton substituted with a nitro group at the 4-position.[1][2] Historically, it was utilized as
an intermediate in the synthesis of 4-aminobiphenyl, a precursor to certain antioxidants.[2][3] Currently, its use in
the United States is restricted to research purposes, with no ongoing commercial manufacturing or application.[3]
This compound is recognized as a potential occupational carcinogen and is noted for its toxicity.[1][4][5] This
guide provides a comprehensive overview of its chemical properties, structure, and relevant experimental
protocols.

Chemical and Physical Properties

4-Nitrobiphenyl presents as a white to yellow, needle-like crystalline solid with a characteristic sweetish odor.[1]
[4] Itis a combustible solid that is stable under normal conditions but incompatible with strong oxidizing and
reducing agents.[3][6][7]
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Property Value Source
Molecular Formula C12HaNO:2 [1][218]
Molecular Weight 199.21 g/mol [1][218]
Melting Point 113-114 °C (235-237 °F) [21[3]18]
Boiling Point 340 °C (644 °F) at 760 mmHg [2][31[8]
Density ~1.19 g/cm3 (rough estimate) [3][9]
Flash Point 143 °C (290 °F) [1]14118]
Appearance Wh-ite to yellow needle-like crystalline [
solid
Odor Sweetish [1][4]

Insoluble in water.[1][3][4] Soluble in
- organic solvents such as acetic acid,
Solubility ] (11031141191
benzene, chloroform, diethyl ether,

and toluene.[3][9]

LogP 3.77 [1][10]

Vapor Pressure 0.000174 mmHg at 25°C [11]

Chemical Structure

The structure of 4-nitrobiphenyl is characterized by two phenyl rings linked by a single bond, with a nitro group
attached to one of the rings at the para position. The molecule is non-planar.[12]

Identifier Value Source
IUPAC Name 1-nitro-4-phenylbenzene [1]
CAS Number 92-93-3 [1]

C1=CC=C(C=C1)C2=CC=C(C=C2)--
SMILES [1][2]
INVALID-LINK--[O-]

el INChI=1S/C12HINO2/c14-13(15)12- "
n
8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H

BAJQRLZAPXASRD-UHFFFAOYSA-
InChiKey N [1]
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graph "4 Nitrobiphenyl Structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, bgcolor="#FFFFFF"];
node [shape=plaintext, fontname="Helvetica", fontsize=12, fontcolor="#202124"];
edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

// Nodes for the atoms

C1 [label="C", pos="0,1.5!"];

C2 [label="C", pos="-1.3,-0.75!"];

C3 [label="C", pos="-0.85,-2!"];

C4 [label="C", po0s="0.85,-2!"];

C5 [label="C", pos="1.3,-0.75!"];

C6 [label="C", pos="0,0!'"1;

C7 [label="C", pos="2.6,-0.75!"];

C8 [label="C", pos="3.5,0.5!"];

C9 [label="C", pos="4.8,0.5!"];

C10 [label="C", pos="5.2,-0.75!"];

C11 [label="C", pos="4.3,-2!"];

C12 [label="C", pos="3,-2!"];

N1 [label="N", pos="6.6,-0.75!", fontcolor="#EA4335"];
01 [label="0", pos="7.2,0.25!", fontcolor="#EA4335"];
02 [label="0", pos="7.2,-1.75!", fontcolor="#EA4335"];

// Edges for the bonds

Cl -- C6;
6 -- C5;
c5 -- C4;
4 -- C3;
3 -- C2;
2 -- C1;
c5 -- C7;
c7 -- C8;
c8 -- (C9;
9 -- Clo;
Clo0 -- C11;
C1l1 -- C12;
C12 -- C7;
Cl0 -- NI;
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N1 -- 01 [style=double];
N1 -- 02;

// Add hydrogens implicitly or explicitly if needed for clarity
Hl[label="H", pos="-0.5,2.5!"];

H2[label="H", pos="-2.2,-1!"];

H3[label="H", pos="-1.2,-3!"];

H4[label="H", pos="1.2,-3!"];

H5[label="H", pos="3.2,1.5!"];

H6[label="H", pos="5.5,1.5!"];

H7 [label="H", pos="4.6,-3!"];

H8 [label="H", pos="2.3,-3!"];

Cl -- H1;
C2 -- H2;
C3 -- H3;
C4 -- H4;
C8 -- H5;
C9 -- H6;
C1l -- H7;
C12 -- Hs;
}

Caption: Chemical structure of 4-Nitrobiphenyl.

Spectral Data

Spectral data is crucial for the identification and characterization of 4-Nitrobiphenyl.

Spectrum Type Data Source

1H NMR Available [13]

5C NMR Available, with chemical shifts [L4][5][16]
reported in CDCls.

IR Available [13]

Mass Spec Available [13]
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Experimental Protocols
Synthesis of 4-Nitrobiphenyl

A common method for the synthesis of 4-nitrobiphenyl is through the nitration of biphenyl.[2] Another
documented laboratory-scale synthesis involves a coupling reaction.[17]

Protocol: Synthesis from 4-Nitroaniline and Benzene[17]
This method utilizes a reaction between 4-nitroaniline and benzene in the presence of a copper catalyst.
Materials:

e 4-nitroaniline (3.77 g, 0.0273 mole)

o Trichloroacetic acid (6 g, 0.0367 mole)

e Cuprous chloride (0.14 g, 0.0014 mole)

« Trimethylorthoformate (5.8 g, 0.0548 mole)

* Benzene (140.6 g, 1.8 mole)

e Sodium nitrite (2.3 g, 0.0333 mole)

* Methanol

« Dilute hydrochloric acid

o Water

Procedure:

« A mixture of 4-nitro-aniline, trichloroacetic acid, cuprous chloride, and trimethylorthoformate in benzene is
heated to 60°C.[17]

¢ Aliquots of sodium nitrite are added to the mixture.[17]

* The mixture is stirred for 22 hours at 60°C.[17]

* The reaction is then hydrolyzed with water and diluted hydrochloric acid.[17]
« The organic layer is separated, washed with water, and concentrated.[17]

* The residue is crystallized from methanol to yield 4-nitro-biphenyl.[17]
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Mix 4-nitroaniline, trichloroacetic acid,
cuprous chloride, trimethylorthoformate in benzene

l

Heat to 60°C

l

Add sodium nitrite

l

Stir for 22 hours at 60°C

l

Hydrolyze with water and dilute HCI

;

Separate organic layer

l

Wash with water and concentrate

l

Crystallize from methanol

End: 4-Nitrobiphenyl

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Nitrobiphenyl.
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Analytical Methods

Various analytical methods are available for the detection and quantification of 4-Nitrobiphenyl.
Protocol: High-Performance Liquid Chromatography (HPLC)[18]

4-Nitrobiphenyl can be analyzed by reverse-phase HPLC.

Instrumentation and Conditions:

¢ Column: Newcrom R1 HPLC column

+ Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass Spectrometry (MS)
compatible applications, formic acid should be used instead of phosphoric acid.[18]

« Detection: UV detector

This method is scalable and can be adapted for preparative separation to isolate impurities.[18]
Protocol: Occupational Air Sampling and Analysis (OSHA Method PV2082)[19][20]

This method is used for monitoring workplace exposure to 4-nitrodiphenyl.

Sampling:

» Airis collected using an OVS-2 sampler, which contains a 13-mm glass fiber filter and XAD-2 adsorbent.[19]
[20]

 Arecommended air volume of 240 L is sampled at a rate of 1.0 L/min for a time-weighted average (TWA)
measurement.[20]

Analysis:
e The collected sample is desorbed.
« The analyte is then analyzed by liquid chromatography with a UV detector.[19][20]

* The detection limit for the overall procedure is 0.011 ug per sample.[19]
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Start: Air Sampling

Collect air sample using
OVS-2 sampler (GFF + XAD-2)

i

Desorb 4-Nitrobiphenyl
from sampler

'

Analyze by HPLC with
UV detection

'

Quantify concentration

End: Report Results

Click to download full resolution via product page
Caption: Workflow for OSHA analytical method PV2082.
Safety and Handling
4-Nitrobiphenyl is a hazardous substance and should be handled with appropriate safety precautions.
Hazards:

« Health: Confirmed carcinogen.[3][21] Toxic by ingestion and skin contact.[3] Acute exposure can cause
irritation to the eyes, mucous membranes, and respiratory tract, leading to symptoms like headache, nausea,
and fatigue.[3][10] Chronic exposure may affect the peripheral and central nervous systems, liver, and kidneys.

[3][6]
« Physical: Combustible solid.[4] When heated to decomposition, it emits toxic fumes of nitrogen oxides.[3][21]
Personal Protective Equipment (PPE):

+ Gloves: Chemical-resistant gloves should be worn.[21][22]
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* Eye Protection: Safety glasses with side shields are required.[21]

« Clothing: A lab coat, long pants, and closed-toe shoes are mandatory.[21] In cases of potential skin exposure,
an apron and other protective clothing should be worn.[5][22]

* Respirator: Use only in a chemical fume hood.[21][22] If a fume hood is not available or ventilation is
inadequate, a NIOSH/MSHA-approved respirator should be used.[22]

Handling and Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[21][22]

Store away from strong oxidizing agents and strong bases.[21][22]

Do not breathe dust, vapor, mist, or gas.[22]

Avoid contact with eyes, skin, and clothing.[22]

Wash thoroughly after handling.[5][23]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[22]

Skin: Immediately wash with soap and water.[7] Remove contaminated clothing.[7]

Inhalation: Move the person to fresh air.[21] If breathing is difficult, provide oxygen.[21]

Ingestion: Wash out the mouth with water.[22]

In all cases of exposure, seek immediate medical attention.[7][21][22]

Spill and Disposal:

In case of a spill, evacuate the area.[5]

Avoid creating dust.[21]

Sweep up the material and place it in a suitable, covered container for disposal.[5][21]

4-Nitrobiphenyl may need to be disposed of as hazardous waste.[5] Contact your local environmental agency
for specific recommendations.[5]
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This guide provides a detailed overview of 4-Nitrobiphenyl for scientific and research professionals. Adherence
to safety protocols is paramount when handling this compound.

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

« To cite this document: BenchChem. [An In-depth Technical Guide to 4-Nitrobiphenyl: Chemical Properties and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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